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Compound of Interest

Compound Name: Tiger17

Cat. No.: B15542187 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory materials like the cyclic peptide Tiger17 are paramount to ensuring a

safe work environment and regulatory compliance. While a specific Safety Data Sheet (SDS)

for Tiger17 is not readily available, its nature as a synthetic peptide allows for the application of

established protocols for chemical and biological waste. Adherence to your institution's

Environmental Health & Safety (EHS) guidelines is the primary directive.

Immediate Safety and Handling
Before beginning any work with Tiger17, a thorough understanding of its properties is

essential. Although not classified as hazardous, it is prudent to treat all research chemicals with

a high degree of caution.

Personal Protective Equipment (PPE):

Equipment Specification Purpose

Gloves
Nitrile or other chemical-

resistant gloves
To prevent skin contact.

Eye Protection Safety glasses or goggles To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.
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In the event of a spill, immediate action is necessary to contain and clean the affected area.

Alert Personnel: Notify others in the immediate vicinity.

Containment: For liquid spills, use absorbent pads to contain the spill. For solid spills,

carefully sweep to avoid generating dust.

Cleaning: Decontaminate the area using a 10% bleach solution or another appropriate

disinfectant, followed by a thorough wipe-down with water.

Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous

waste.

Step-by-Step Disposal Procedures for Tiger17
The proper disposal route for Tiger17 depends on its form (solid or liquid) and the presence of

other hazardous materials.

Liquid Waste Disposal (Aqueous Solutions)
Aqueous solutions of Tiger17 should be chemically inactivated before disposal. This process

involves denaturing the peptide to eliminate its biological activity.

Experimental Protocol for Chemical Inactivation:

Selection of Inactivation Reagent: Choose a suitable inactivating agent. Common choices

include 1 M Sodium Hydroxide (NaOH) for base hydrolysis or 1 M Hydrochloric Acid (HCl) for

acid hydrolysis.

Inactivation Procedure:

In a designated chemical fume hood, cautiously add the Tiger17 solution to an excess of

the chosen inactivation reagent (a 1:10 ratio of waste to reagent is recommended).

Allow the mixture to stand for a minimum of 24 hours to ensure complete denaturation of

the peptide.

Neutralization:
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After inactivation, neutralize the solution. For acidic solutions, slowly add a base like

sodium bicarbonate. For basic solutions, slowly add a weak acid.

Monitor the pH and adjust until it is within the neutral range (typically 6.0-8.0).

Final Disposal:

Consult your institutional EHS guidelines. In some cases, after neutralization, the solution

may be permissible for drain disposal with copious amounts of water. However, collection

for hazardous waste pickup is the more conservative and often required approach.[1]

Summary of Inactivation Parameters:

Parameter Recommendation Rationale

Inactivation Reagent 1 M NaOH or 1 M HCl Effective for peptide hydrolysis.

Reaction Time Minimum 24 hours
Ensures complete

denaturation.

Final pH 6.0 - 8.0
Required for drain disposal

and safe handling.

Solid Waste Disposal
Solid Tiger17 and any materials contaminated with it must be disposed of as solid chemical

waste.

Segregation: Collect all solid waste, including unused Tiger17 powder, contaminated vials,

pipette tips, and gloves, in a designated and clearly labeled hazardous waste container.[1][2]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"Tiger17," and any other required information as per your institution's policy.

Storage: Store the sealed container in a designated satellite accumulation area until it is

collected by your institution's hazardous waste management service.

Empty Container Disposal
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Empty vials that once contained Tiger17 must be decontaminated before disposal.

Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., water or

ethanol).

Rinsate Collection: The rinsate from each rinse must be collected and disposed of as liquid

hazardous waste.[3]

Final Disposal: After triple rinsing, the defaced and clean container can typically be disposed

of in the regular laboratory glass or solid waste stream, as per institutional guidelines.[3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of Tiger17.
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Caption: Disposal workflow for Tiger17 waste.
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By following these procedures and consulting with your local EHS department, you can ensure

the safe and compliant disposal of Tiger17 waste, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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